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Abstract

This technical guide provides a comprehensive overview of the physical, chemical, and
spectroscopic properties of 1-Bromodibenzofuran (CAS No. 50548-45-3). Designed for
researchers, medicinal chemists, and materials scientists, this document delves into the core
characteristics of this versatile heterocyclic compound. It details established synthetic
protocols, explores its reactivity in key organic transformations, and elucidates the scientific
principles behind its application as a critical intermediate in the development of Organic Light-
Emitting Diodes (OLEDSs). Safety protocols and handling procedures are also provided to
ensure safe laboratory practice.

Introduction

1-Bromodibenzofuran is an aromatic heterocyclic compound featuring a dibenzofuran core
with a bromine substituent at the C1 position. The dibenzofuran scaffold is a privileged
structure found in various natural products and pharmacologically active molecules.[1] The
introduction of a bromine atom provides a reactive handle for a multitude of cross-coupling
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reactions, making 1-Bromodibenzofuran a highly valuable and versatile building block in both

medicinal chemistry and materials science.[2]

Its primary significance lies in its role as an intermediate for advanced organic materials,

particularly for OLEDs, where the rigid and planar dibenzofuran unit contributes to high thermal

stability and desirable charge transport properties.[2][3] This guide aims to consolidate the

essential technical data and practical insights required for the effective utilization of this

compound in a research and development setting.

Physicochemical and Molecular Properties

The fundamental properties of 1-Bromodibenzofuran are summarized below. These data are

critical for reaction planning, purification, and material characterization.

Property Value Source(s)

CAS Number 50548-45-3 [2][4]

Molecular Formula C12H7BrO [2][4]

Molecular Weight 247.09 g/mol [2][4]
White to gray or brown

Appearance [2]
powder/crystal

Melting Point 67 °C [2]

Boiling Point 343.8 + 15.0 °C (Predicted) [2][5]

Density 1.577 + 0.06 g/cm? (Predicted) [2][5]
WUYYVOWEBMOELQ-

InChlKey [41[6]
UHFFFAOYSA-N
Insoluble in water; Soluble in

- organic solvents such as
Solubility [7]

chloroform, acetone, and

ethanol.

Spectroscopic Profile
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While extensive experimental spectral data for 1-Bromodibenzofuran is not widely available in
public repositories, a theoretical analysis based on its structure and data from the parent
dibenzofuran molecule provides valuable guidance for characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The spectrum is expected to show seven distinct signals in the aromatic region
(approx. 7.2-8.2 ppm). The protons on the unsubstituted benzene ring will likely appear as a
complex multiplet system. On the brominated ring, the protons adjacent to the bromine and
oxygen atoms will experience shifts influenced by the electronegativity and anisotropic
effects of these substituents.

o 13C NMR: Twelve signals are expected for the twelve unique carbon atoms. The carbon atom
directly bonded to the bromine (C1) would be significantly shifted compared to the parent
dibenzofuran. Aromatic carbons typically appear in the 110-160 ppm range. The two carbons
adjacent to the oxygen atom (C4a, C5a) would appear at the downfield end of this range.

Infrared (IR) Spectroscopy

The IR spectrum of 1-Bromodibenzofuran is expected to exhibit characteristic absorption
bands corresponding to its functional groups.

Aromatic C-H Stretching: Peaks will be observed above 3000 cm~1.
o Aromatic C=C Stretching: Multiple sharp peaks are expected in the 1450-1600 cm~1 region.

o Aryl-Oxygen Ether (C-O-C) Stretching: A strong, characteristic absorption band is expected
around 1200-1280 cm~1 for the asymmetric C-O-C stretch of the furan ring.

o C-Br Stretching: A peak in the fingerprint region, typically between 550-750 cm~1, would
indicate the presence of the carbon-bromine bond.[8]

Mass Spectrometry (MS)

The electron ionization (El) mass spectrum would show a prominent molecular ion peak (M*) at
m/z 246 and a characteristic M+2 peak at m/z 248 of nearly equal intensity, which is the
isotopic signature of a molecule containing one bromine atom.

© 2026 BenchChem. All rights reserved. 3/13 Tech Support


https://www.benchchem.com/product/b3021804/docs?utm_src=pdf-body#1-bromodibenzofuran-a-technical-guide-for-advanced-synthesis
https://www.benchchem.com/product/b3021804/docs?utm_src=pdf-body#1-bromodibenzofuran-a-technical-guide-for-advanced-synthesis
https://docbrown.info/page06/spectra2/1-bromobutane-ir.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021804?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis and Manufacturing

1-Bromodibenzofuran is typically synthesized via intramolecular cyclization. A common and
effective laboratory-scale protocol involves the base-mediated cyclization of a biphenyl
precursor.[2]

Synthesis from 6-Bromo-2-fluorobiphenyl-2-ol

This procedure leverages a nucleophilic aromatic substitution (SNAr) pathway where the
phenoxide, generated in situ, displaces the fluorine atom to form the furan ring.
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Starting Materials
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Caption: Workflow for the synthesis of 1-Bromodibenzofuran.
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Detailed Protocol:[2]

e Dissolve 111 g (416 mmol) of 6-bromo-2-fluorobiphenyl-2-ol in 2 L of anhydrous N,N-
Dimethylformamide (DMF) and cool the solution to 5 °C in an ice bath.

e Add 20 g (449 mmol) of sodium hydride (60% suspension in mineral oil) in small portions to
the cooled solution. Causality Note: NaH is a strong, non-nucleophilic base used to
deprotonate the hydroxyl group, forming the reactive sodium phenoxide intermediate
necessary for the subsequent cyclization.

» After the addition is complete, stir the mixture for an additional 20 minutes at 5 °C.

» Heat the reaction mixture to 100 °C for 45 minutes to facilitate the intramolecular nucleophilic
aromatic substitution (SNAr) reaction, where the phenoxide displaces the fluoride to form the
dibenzofuran ring.

 After cooling to room temperature, slowly add 500 mL of ethanol to quench any unreacted
sodium hydride.

o Concentrate the mixture to dryness using a rotary evaporator.

 Purify the resulting crude solid by column chromatography to yield the final product. (Typical
Yield: ~88.5%).

Chemical Reactivity and Synthetic Utility

The bromine atom at the C1 position is the key to 1-Bromodibenzofuran's utility as a synthetic
intermediate. It readily participates in a variety of palladium-catalyzed cross-coupling reactions,
allowing for the strategic formation of new carbon-carbon and carbon-nitrogen bonds.

Suzuki-Miyaura Coupling

The Suzuki reaction is a cornerstone of modern organic synthesis for creating C(sp?)-C(sp?)
bonds.[8][9] 1-Bromodibenzofuran is an excellent substrate for coupling with various aryl or
vinyl boronic acids or esters. This reaction is fundamental to building the larger, conjugated
molecular structures required for OLED materials and complex drug candidates.[10][11]
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e Mechanism Insight: The reaction proceeds via a catalytic cycle involving the oxidative
addition of the palladium(0) catalyst to the C-Br bond of 1-Bromodibenzofuran, followed by
transmetalation with a base-activated boronic acid derivative, and concluding with reductive
elimination to yield the coupled product and regenerate the Pd(0) catalyst.[11] The choice of
ligand, base, and solvent is critical for achieving high yields.[8]

Reactants Catalytic System

i . Arylboronic Acid Pd Catalyst Aqueous Base
[1 Bromodlbenzofuran) [ (R-B(OH)2) [ (e.g., Pd(PPhs)a) j [ (e.9., Na2COs3, K3POa)

4
/
/

Suzuki Coupling / _

1-Aryl-dibenzofuran

Click to download full resolution via product page

Caption: A representative Suzuki-Miyaura coupling reaction.

Buchwald-Hartwig Amination

For the synthesis of arylamines, which are prevalent in pharmaceuticals and hole-transport
materials for OLEDs, the Buchwald-Hartwig amination is the premier method.[4][12] This
reaction couples 1-Bromodibenzofuran with a primary or secondary amine in the presence of
a palladium catalyst and a strong, non-nucleophilic base.[5]

o Expertise Note: The development of specialized phosphine ligands (e.g., XantPhos, SPhos)
has been crucial to expanding the scope of this reaction to include a wide variety of amines
and aryl halides under milder conditions.[13][14] The reaction allows for the direct installation
of nitrogen-containing functional groups onto the dibenzofuran core, a key step in tuning the
electronic properties of the final molecule.

Grignard Reaction
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1-Bromodibenzofuran can be converted into its corresponding Grignard reagent, 1-
(dibenzofuranyl)magnesium bromide, by reacting it with magnesium metal in an anhydrous
ether solvent.[15][16] This transforms the electrophilic carbon of the C-Br bond into a potent
carbon nucleophile.

o Application Insight: The resulting Grignard reagent can react with a wide range of
electrophiles, such as aldehydes, ketones, and esters, to form new carbon-carbon bonds
and introduce diverse functional groups. This pathway is essential for building molecular
complexity. Crucial Precaution: Grignard reagents are extremely sensitive to protic sources
(like water or alcohols) and must be prepared and used under strictly anhydrous conditions.
[16]

Applications in Drug Development and Materials
Science

The primary application driving interest in 1-Bromodibenzofuran is its use as a building block
for materials in Organic Light-Emitting Diodes (OLEDs).[2]

» Scientific Rationale: The dibenzofuran core possesses several key attributes for high-
performance OLEDSs:[3]

o High Triplet Energy: The rigid, conjugated system results in a high triplet energy level
(~2.9 eV). This is critical for host materials in phosphorescent OLEDs (PhOLEDs) and
thermally activated delayed fluorescence (TADF) devices, as it prevents unwanted energy
transfer from the light-emitting dopant to the host material, thereby ensuring high
efficiency.

o Thermal Stability: The fused-ring structure imparts excellent thermal and morphological
stability, which is essential for device longevity and operational lifetime.[2]

o Charge Transport: Dibenzofuran derivatives can be tailored through substitution (enabled
by the bromo- group) to function as efficient hole-transport layer (HTL) materials,
facilitating the movement of positive charges towards the emissive layer.

In drug development, the dibenzofuran nucleus is explored for its potential biological activities.
The ability to functionalize the 1-position via cross-coupling allows for the rapid generation of
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diverse libraries of compounds for screening against various therapeutic targets.

Safety and Handling

1-Bromodibenzofuran is an irritant and should be handled with appropriate personal
protective equipment (PPE) in a well-ventilated area or chemical fume hood.

e GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).

[4]

o Precautionary Statements:

[¢]

P264: Wash hands and skin thoroughly after handling.

o

P280: Wear protective gloves, eye protection, and face protection.

o

P302+P352: IF ON SKIN: Wash with plenty of water.

[¢]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Always consult the latest Safety Data Sheet (SDS) from the supplier before use. Store in a
cool, dry place in a tightly sealed container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic
Strategies - PMC [pmc.ncbi.nim.nih.gov]

2. 1-bromodibenzolb,d]furan | 50548-45-3 [chemicalbook.com]

3. eMolecules 1-Bromodibenzo[b,d]furan | 50548-45-3 | MFCD00094238 | 1g, | Fisher
Scientific [fishersci.com]

. 1-Bromodibenzofuran | C12H7BrO | CID 190542 - PubChem [pubchem.ncbi.nim.nih.gov]
. chembk.com [chembk.com]
. 1-bromo-dibenzofuran [webbook.nist.gov]

. rsc.org [rsc.org]

0 N o o b

. infrared spectrum of 1-bromobutane C4H9Br CH3CH2CH2CH2Br prominent
wavenumbers cm-1 detecting functional groups present finger print for identification of n-
butyl iodide image diagram doc brown's advanced organic chemistry revision notes
[docbrown.info]

9. easpublisher.com [easpublisher.com]

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://www.organic-chemistry.org/namedreactions/suzuki-coupling.shtm
https://www.yonedalabs.com/service/suzuki-coupling-guide/
https://www.youtube.com/watch?v=0hX0Z8Q8Z0c
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Book%3A_Organic_Chemistry_A_Tenth_Edition_(McMurry)/14%3A_Conjugated_Compounds_and_Ultraviolet_Spectroscopy/14.04%3A_Suzuki-Miyaura_Coupling
https://www.youtube.com/watch?v=y-u-p60Cz_A
https://www.chembk.com/en/chem/1-Brom-dibenzofuran
https://www.benchchem.com/product/b3021804?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC11097366/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11097366/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52645617.htm
https://www.fishersci.com/shop/products/1-bromodibenzo-b-d-furan-1g-1/502141275
https://www.fishersci.com/shop/products/1-bromodibenzo-b-d-furan-1g-1/502141275
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromodibenzofuran
https://www.chembk.com/en/chem/1-Brom-dibenzofuran
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C12H7BrO/c13-9-5-3-7-11-12(9)8-4-1-2-6-10(8)14-11/h1-7H
https://www.rsc.org/suppdata/ob/c2/c2ob06940g/c2ob06940g.pdf
https://docbrown.info/page06/spectra2/1-bromobutane-ir.htm
https://docbrown.info/page06/spectra2/1-bromobutane-ir.htm
https://docbrown.info/page06/spectra2/1-bromobutane-ir.htm
https://docbrown.info/page06/spectra2/1-bromobutane-ir.htm
https://www.easpublisher.com/get-articles/3637
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021804?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 10. mdpi.com [mdpi.com]
e 11. Bis(pinacolato)diborane | Organoboron | Ambeed.com [ambeed.com]
e 12. scribd.com [scribd.com]

e 13. Factory Price OLED 99% 50548-45-3 1-Bromodibenzofuran Manufacturer,
CasN0.50548-45-3 Xi‘an Xszo Chem Co., Ltd. China (Mainland) [xszochem.lookchem.com]

e 14 researchgate.net [researchgate.net]
e 15. rsc.org [rsc.org]
e 16. rsc.org [rsc.org]

o To cite this document: BenchChem. [1-Bromodibenzofuran: A Technical Guide for Advanced
Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3021804/docs#1-bromodibenzofuran-a-technical-
guide-for-advanced-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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